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Compound of Interest

Compound Name: Sydowinin B

Cat. No.: B1657870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of Sydowinin B stock solutions

for use in various research and drug development applications. Adherence to these guidelines

will help ensure the accuracy and reproducibility of experimental results.

Sydowinin B: Chemical and Physical Properties
Sydowinin B is a xanthone polyketide originally isolated from the fungus Aspergillus sydowii.

[1][2][3] It has demonstrated immunosuppressive and anti-inflammatory activities, making it a

compound of interest in drug discovery.[2][3][4] Proper preparation of stock solutions is the first

critical step for in vitro and in vivo studies.

The key quantitative data for Sydowinin B are summarized in the table below.
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Property Value Source

Molecular Formula C₁₆H₁₂O₇ [1][2]

Molecular Weight 316.27 g/mol [4]

CAS Number 58450-00-3 [1][2][4]

Appearance Solid powder [4]

Purity >95% [2][3]

Solubility
Soluble in DMSO and

methanol
[3][4]

Storage (Solid) -20°C (long-term) [2][3][4]

Storage (Stock Solution)

-20°C (long-term, months) or

0-4°C (short-term, days to

weeks)

[4][5]

Experimental Protocol: Preparation of a 10 mM
Sydowinin B Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Sydowinin B in dimethyl

sulfoxide (DMSO). This is a common starting concentration for subsequent serial dilutions to

achieve desired working concentrations for various assays.

Materials:

Sydowinin B (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Sterile, disposable pipette tips
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Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate Sydowinin B: Before opening, allow the vial of Sydowinin B powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture on the compound.

Calculate the Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 316.27 g/mol x 1000 mg/g = 3.16 mg

Weighing Sydowinin B:

Place a sterile microcentrifuge tube on the analytical balance and tare the balance.

Carefully weigh out the calculated mass (e.g., 3.16 mg) of Sydowinin B directly into the

tube.

Dissolving Sydowinin B:

Add the calculated volume of anhydrous DMSO to the tube containing the Sydowinin B
powder. For the example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.

For compounds that are difficult to dissolve, brief sonication in an ultrasonic bath or gentle

warming to 37°C can be applied.[5] Visually inspect the solution to ensure no particulates

are present.
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Storage and Handling:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL or 50 µL) in sterile microcentrifuge tubes.

Long-term Storage: Store the aliquots at -20°C, protected from light.[4][5] When stored

properly, the stock solution should be stable for several months.[5]

Short-term Storage: For immediate or frequent use, an aliquot may be stored at 4°C for a

few days.[4]

Workflow and Pathway Diagrams
Experimental Workflow for Sydowinin B Stock Solution Preparation

The following diagram illustrates the step-by-step process for preparing a Sydowinin B stock

solution.
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Figure 1: Workflow for Sydowinin B Stock Solution Preparation

Preparation

Execution

Storage

Equilibrate Sydowinin B to Room Temperature

Calculate Required Mass
(e.g., 3.16 mg for 1 mL of 10 mM)

Weigh Sydowinin B on Analytical Balance

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve Completely

Aliquot into Single-Use Tubes

Store at -20°C, Protected from Light

Click to download full resolution via product page

Caption: Workflow for preparing Sydowinin B stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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